Cas no 1015855-75-0 (Imidacloprid-d4)

• Product Name: Imidacloprid-d4
• CAS No: 1015855-75-0
• MF: C₉H₁₀ClN₅O₂
• MW: 259.685646533966
• CID: 1066205
• PubChem ID: 329754863
• Update Time: 2025-11-02

Imidacloprid-d4 Chemical and Physical Properties

Names and Identifiers

• Imidacloprid-d4?(imidazolidine-4,4,5,5-d4)
• Imidacloprid-d4
• N-[1-[(6-chloropyridin-3-yl)methyl]-4,4,5,5-tetradeuterioimidazol-2-yl]nitramide
• Imidazolidin-4,4,5,5-d4
• IMIDACLOPRID D4 (IMIDAZOLIDIN-4,4,5,5 D4)
• 1-[(6-Chloro-3-pyridinyl)methyl]-4,5-dihydro-4,5-d2-N-nitro-1H-imidazol-4,5-d2-2-amine
• F91048
• 1015855-75-0
• Imidacloprid-d4, PESTANAL(R), analytical standard
• J-000442
• 1H-Imidazol-4,5-d2-2-amine, 1-[(6-chloro-3-pyridinyl)methyl]-4,5-dihydro-4,5-d2-N-nitro-
• DTXSID40583589
• 1ST20298D4
• AKOS030243220

• MDL： MFCD09037342
• Inchi： 1S/C9H10ClN5O2/c10-8-2-1-7(5-12-8)6-14-4-3-11-9(14)13-15(16)17/h1-2,5H,3-4,6H2,(H,11,13)/i3D2,4D2
• InChI Key： YWTYJOPNNQFBPC-KHORGVISSA-N
• SMILES： ClC1=CC=C(C=N1)CN1C(N[N+](=O)[O-])=NC([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 259.077409g/mol
• Monoisotopic Mass: 259.077409g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 259.68g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 86.3Ų

Imidacloprid-d4 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitroguanidines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines Nitroguanidines

Additional information on Imidacloprid-d4

Imidacloprid-d4 (CAS No. 1015855-75-0): A Stable Isotope-Labeled Neonicotinoid for Advanced Research

Imidacloprid-d4, with the CAS number 1015855-75-0, is a deuterium-labeled analog of the widely studied neonicotinoid insecticide Imidacloprid. This stable isotope-labeled compound has become an indispensable tool in environmental monitoring, metabolic studies, and analytical method development. As researchers increasingly focus on precision agriculture and sustainable pest management, Imidacloprid-d4 plays a crucial role in understanding the environmental fate and behavior of its parent compound.

The growing concern about pesticide residues in food and their potential environmental impact has driven significant interest in compounds like Imidacloprid-d4. Scientists frequently search for "neonicotinoid analysis methods" and "isotope-labeled pesticide standards" to develop more accurate detection techniques. This deuterated version serves as an ideal internal standard for LC-MS/MS analysis, helping laboratories worldwide to achieve lower detection limits and better quantification of Imidacloprid residues in various matrices.

From a chemical perspective, Imidacloprid-d4 contains four deuterium atoms strategically placed at key positions in the molecule. This modification maintains the compound's chemical properties while providing a distinct mass difference for analytical differentiation. Researchers investigating "pesticide degradation pathways" or "metabolite identification" particularly value this characteristic, as it allows for precise tracking of the parent compound in complex biological systems.

The application of Imidacloprid-d4 extends beyond environmental science. In pharmaceutical research, scientists exploring "neuroactive compound interactions" utilize this labeled analog to study the binding characteristics of neonicotinoids to nicotinic acetylcholine receptors. The deuterium labeling enables sophisticated mass spectrometry imaging techniques that provide spatial information about compound distribution in tissues, answering critical questions about pesticide exposure effects.

Quality control represents another important application area for Imidacloprid-d4. With increasing regulatory scrutiny on pesticide maximum residue levels (MRLs), food testing laboratories require reliable reference materials. The deuterated standard helps address common analytical challenges such as "matrix effects in pesticide analysis" and "ion suppression in mass spectrometry", ensuring more accurate measurements in complex food samples.

Recent advancements in high-resolution mass spectrometry have further increased the demand for isotope-labeled standards like Imidacloprid-d4. Techniques such as "suspect screening analysis" and "non-targeted analysis" for environmental contaminants benefit from the unique mass signature provided by deuterium labeling. This capability aligns with current research trends focusing on "emerging contaminants detection" and "exposome characterization".

The synthesis of Imidacloprid-d4 requires specialized expertise in deuterium chemistry, with careful control of isotopic purity and chemical stability. Manufacturers must address common customer queries about "isotopic enrichment levels" and "chemical stability of labeled compounds", as these factors directly impact analytical performance. Proper storage conditions and handling procedures are equally important to maintain the integrity of this valuable research tool.

Looking forward, the role of Imidacloprid-d4 in scientific research appears set to expand. With growing interest in "pesticide transformation products" and "environmental fate studies", this stable isotope-labeled standard will continue to support advancements in analytical chemistry and environmental science. Its applications in addressing current challenges related to "food safety testing" and "environmental monitoring" ensure its ongoing relevance in multiple research domains.